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Compound of Interest

Compound Name: Disperse Violet 1

Cat. No.: B7737400

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the chemical and physical properties of
C.1. 61100, also known as 1,4-diaminoanthraquinone. It includes a summary of its molecular
weight and other quantitative data, alongside detailed experimental protocols for its synthesis.

Core Data Presentation

C.1. 61100 is an organic compound with the chemical formula C14H10N202.[1][2][3] It is

classified as an anthraquinone dye.[1] The molecular and physical properties of this compound
are summarized in the table below.
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Property Value Source

1,4-Diaminoanthracene-9,10-

Chemical Name dione [4][5]
C.l. Name C.l. 61100 [2]
CAS Number 128-95-0 [1][2]114]
Molecular Formula C14H10N202 [11121[3]
Molecular Weight 238.24 g/mol [5][6]
Appearance Dark Violet to Black Solid [5]
Melting Point 265-269 °C [5]

Soluble in benzene and
Solubility pyridine; slightly soluble in hot [5]
aniline acetate and ethanol.

Experimental Protocols

Several methods for the synthesis of 1,4-diaminoanthraquinone have been documented. A
common approach involves the reaction of 1,4-dihydroxyanthraquinone (quinizarin) with an
amine source.

Synthesis of 1,4-Diaminoanthraquinone from 1,4-
Dihydroxyanthraquinone

This protocol outlines a general procedure for the synthesis of 1,4-diaminoanthraquinone.

Materials:

1,4-dihydroxyanthraquinone (quinizarin)

Ammonia source (e.g., aqueous ammonia)

Reducing agent (e.g., sodium dithionite)

Solvent (e.g., water or an organic solvent)
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Procedure:

Reduction of Quinizarin: In a reaction vessel, dissolve 1,4-dihydroxyanthraquinone in a
suitable solvent.

e Add areducing agent, such as sodium dithionite, to the solution to form the leuco compound.

e Amination: Introduce the ammonia source to the reaction mixture. The reaction is typically
carried out at an elevated temperature and pressure.

o Oxidation: After the amination is complete, the resulting leuco-1,4-diaminoanthraquinone is
oxidized back to 1,4-diaminoanthraquinone. This can often be achieved by exposure to air.

 Purification: The crude product is then purified, which may involve filtration, washing with
water, and drying. Recrystallization from a suitable solvent can be performed for further
purification.

Visualizations
Experimental Workflow for the Synthesis of 1,4-
Diaminoanthraquinone

The following diagram illustrates a generalized workflow for the synthesis of C.I. 61100 from
1,4-dihydroxyanthraquinone.
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Caption: Synthesis workflow for C.1. 61100.

Note on Signaling Pathways: As of the current literature review, there is no established
information detailing specific signaling pathways in which C.I. 61100 or its direct derivatives are
known to be involved. The primary applications and research focus for this compound are in
materials science, particularly as a dye and in the development of redox-flow batteries. While
some derivatives have been investigated for cytotoxic effects, their mechanisms of action at the
level of cellular signaling pathways have not been elucidated.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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